N-(2-{[6-(3-methyl-1H-pyrazol-1-yl)-3-pyridazinyl]amino}ethyl)cyclohexanecarboxamide

• IUPAC Name: N-[2-[[6-(3-methylpyrazol-1-yl)pyridazin-3-yl]amino]ethyl]cyclohexanecarboxamide
• InChI: InChI=1S/C17H24N6O/c1-13-9-12-23(22-13)16-8-7-15(20-21-16)18-10-11-19-17(24)14-5-3-2-4-6-14/h7-9,12,14H,2-6,10-11H2,1H3,(H,18,20)(H,19,24)
• InChI Key: GSFPSLFJKVTLPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=NN=C(C=C2)NCCNC(=O)C3CCCCC3
• Molecular Formula: C17H24N6O
• Molecular Weight: 328.4 g/mol

Description

N-(2-{[6-(3-methyl-1H-pyrazol-1-yl)-3-pyridazinyl]amino}ethyl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C17H24N6O and its molecular weight is 328.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 328.20115941 g/mol and the complexity rating of the compound is 401. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial Applications

Research indicates that derivatives structurally related to "N-(2-{[6-(3-methyl-1H-pyrazol-1-yl)-3-pyridazinyl]amino}ethyl)cyclohexanecarboxamide" have shown pronounced antimicrobial activity. For instance, thienopyrimidine derivatives, which share a common framework with the chemical , exhibited significant antimicrobial properties (Bhuiyan et al., 2006). Such compounds could serve as a foundation for developing new antimicrobial agents targeting a range of microbial infections.

Plant Ethylene Biosynthesis Inhibition

Compounds related to "this compound" have been identified as inhibitors of ethylene biosynthesis in plants. Ethylene plays a crucial role in the ripening of fruits and senescence of flowers, and its inhibition could help decrease postharvest loss, presenting a significant application in agriculture (Sun et al., 2017).

Anticancer and Anti-5-Lipoxygenase Agents

Novel pyrazolopyrimidines derivatives structurally akin to the chemical have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These compounds have shown promise in inhibiting tumor growth and could serve as leads for the development of new anticancer therapies (Rahmouni et al., 2016).

Antiviral Activities

Additionally, research into benzamide-based 5-aminopyrazoles and their derivatives, which share structural motifs with "this compound", demonstrated significant antiviral activities against influenza A virus (subtype H5N1), indicating potential applications in antiviral drug development (Hebishy et al., 2020).